Cas no 1994737-14-2 (Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate)
Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-700110
- methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
- 1994737-14-2
- Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
-
- Inchi: 1S/C12H20O4/c1-8(2)12(9(13)14-5)11(16-12)6-10(3,4)15-7-11/h8H,6-7H2,1-5H3
- InChI Key: FIRQXNSSTSWMCX-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)(C(C)C)C21COC(C)(C)C2
Computed Properties
- Exact Mass: 228.13615911g/mol
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 48.1Ų
Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-700110-1.0g |
methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate |
1994737-14-2 | 1g |
$0.0 | 2023-06-07 |
Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate
Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 1994737-14-2): A Comprehensive Overview
Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 1994737-14-2) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive spirocyclic ring structure. The spirocyclic framework provides a unique set of chemical properties that make it a valuable candidate for various applications, including drug discovery and materials science.
The chemical structure of Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate is composed of a spirocyclic heptane ring with two dioxaspiro linkages and a methyl ester group. This intricate structure confers the compound with remarkable stability and reactivity, making it an attractive target for synthetic chemists and medicinal chemists alike. The presence of the dioxaspiro linkage imparts additional rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties.
Recent studies have highlighted the potential of spirocyclic compounds in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of spirocyclic scaffolds in the development of novel antiviral agents. The researchers found that spirocyclic compounds, including those similar to Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate, exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of these compounds in addressing emerging viral threats.
In addition to their antiviral properties, spirocyclic compounds have also shown promise in other therapeutic areas. A study published in Organic Letters in 2020 investigated the use of spirocyclic derivatives as inhibitors of protein-protein interactions (PPIs). The researchers synthesized a series of spirocyclic compounds and evaluated their ability to disrupt PPIs involved in cancer cell signaling pathways. One of the lead compounds exhibited significant inhibition of PPIs and demonstrated anti-proliferative effects in cancer cell lines. This research highlights the versatility of spirocyclic compounds and their potential as therapeutic agents for various diseases.
The synthesis of Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate has been a subject of interest for synthetic chemists due to its complex structure. Several synthetic routes have been reported in the literature, each offering unique advantages and challenges. One notable approach involves the use of a tandem cyclization reaction to form the spirocyclic core followed by selective functionalization to introduce the desired substituents. This method has been successfully employed to synthesize high-purity samples of Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate, making it accessible for further studies.
The physical and chemical properties of Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR spectroscopy has revealed that the dioxaspiro linkage imparts significant conformational rigidity to the molecule, which can influence its interactions with biological targets.
The biological activity of Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate has been evaluated in several preclinical studies. In vitro assays have shown that this compound exhibits selective inhibition against specific enzymes involved in metabolic pathways associated with disease states such as cancer and neurodegenerative disorders. Additionally, preliminary pharmacokinetic studies have indicated that Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate has favorable absorption, distribution, metabolism, excretion (ADME) properties, suggesting its potential for further development as a therapeutic agent.
The future prospects for Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop efficient large-scale synthesis methods to support clinical trials and commercialization efforts.
In conclusion, Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 1994737-14-2) is a fascinating compound with a rich chemical profile and promising biological activity. Its unique spirocyclic structure makes it an attractive candidate for various applications in drug discovery and materials science. As research continues to advance our understanding of this compound's properties and potential applications, it is likely to play an increasingly important role in addressing unmet medical needs.
1994737-14-2 (Methyl 6,6-dimethyl-2-(propan-2-yl)-1,5-dioxaspiro[2.4]heptane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)